Keap1-Nrf2-IN-22

• Molecular Formula: C25H22N2O6S
• Molecular Weight: 478.5 g/mol
• InChI: InChI=1S/C25H22N2O6S/c1-2-26-22(12-13-23(26)25(30)31)19-8-5-9-20(14-19)27(16-24(28)29)34(32,33)21-11-10-17-6-3-4-7-18(17)15-21/h3-15H,2,16H2,1H3,(H,28,29)(H,30,31)
• InChIKey: RXXRYPRPQYPBOC-UHFFFAOYSA-N

Keap1-Nrf2-IN-22: Non-Covalent Keap1-Nrf2 PPI Inhibitor

Keap1-Nrf2-IN-22 (also designated compound 19) is a synthetic, non-covalent small-molecule inhibitor of the Keap1-Nrf2 protein-protein interaction (PPI) belonging to the 5-phenyl-1H-pyrrole-2-carboxylic acid chemotype [1]. It was derived via a scaffold-hopping strategy from a micromolar-affinity lead compound [1]. The compound acts as an indirect Nrf2 activator by binding to the Kelch domain of Keap1, thereby preventing Keap1-mediated ubiquitination and proteasomal degradation of Nrf2 [1]. It has been profiled in models of acute lung injury (ALI) and cerebral ischemia/reperfusion (I/R) injury [1].

Non-covalent Keap1-Nrf2 PPI inhibitor for pathway activation studies

Derived via scaffold-hopping strategy; reported affinity optimization

Profiled in ALI and cerebral I/R injury research models

• [1] Tang J, Tie X, Zhi S, Wang Z, Zhao Q, Qu Z, Lu G, Li Q, Wu Y, Shi Y. Discovery of novel 5-phenyl-1H-pyrrole-2-carboxylic acids as Keap1-Nrf2 inhibitors for acute lung injury treatment. Bioorg Chem. 2024 Dec;153:107741. doi: 10.1016/j.bioorg.2024.107741. View Source

Keap1-Nrf2-IN-22: Why Generic Substitution Fails

Keap1-Nrf2 protein-protein interaction inhibitors display extreme sensitivity to structural modifications, with single-atom alterations capable of reducing binding affinity by orders of magnitude [1]. Keap1-Nrf2-IN-22 emerged as the most potent molecule within a scaffold-hopping series where the progenitor compound exhibited a KD2 of 5090 nM — a 120-fold weaker affinity [1]. Furthermore, in-class PPI inhibitors that share a common binding site on the Keap1 Kelch domain can diverge substantially in their physicochemical properties, cellular permeability, and in vivo efficacy profiles [2]. Electrophilic Nrf2 activators such as bardoxolone methyl and sulforaphane, while capable of activating Nrf2, operate via covalent modification of Keap1 cysteine residues, introducing off-target liabilities absent in non-covalent inhibitors like Keap1-Nrf2-IN-22 [2]. These compound-specific variations in binding kinetics, mechanism, and pharmacokinetics make generic interchange between Keap1-Nrf2 pathway modulators scientifically unsound.

Structural sensitivity: minor modifications may drastically alter binding affinity; single-atom changes can shift potency by orders of magnitude.

In-class variation: Keap1-Nrf2 PPI inhibitors with shared Kelch domain binding may differ in physicochemical profiles and cellular permeability.

Electrophilic activator mismatch: covalent cysteine modifiers (e.g., bardoxolone methyl, sulforaphane) introduce off-target alkylation liabilities not shared by non-covalent inhibitors.

• [1] Tang J, Tie X, Zhi S, Wang Z, Zhao Q, Qu Z, Lu G, Li Q, Wu Y, Shi Y. Discovery of novel 5-phenyl-1H-pyrrole-2-carboxylic acids as Keap1-Nrf2 inhibitors for acute lung injury treatment. Bioorg Chem. 2024 Dec;153:107741. doi: 10.1016/j.bioorg.2024.107741. View Source
• [2] Tran KT, Pallesen JS, Solbak SM, Narayanan D, Baig A, Zang J, Aguayo-Orozco A, Carmona RM, Garcia AD, Bach A. A Comparative Assessment Study of Known Small-Molecule Keap1-Nrf2 Protein-Protein Interaction Inhibitors: Chemical Synthesis, Binding Properties, and Cellular Activity. J Med Chem. 2019;62(17):8028-8052. doi: 10.1021/acs.jmedchem.9b00723. View Source

Keap1-Nrf2-IN-22: Head-to-Head Comparison Evidence

Binding Affinity vs. Parent Compound

Keap1-Nrf2-IN-22 (compound 19) demonstrated a Keap1 KD2 value of 42.2 nM in a fluorescence polarization competitive binding assay, representing a 120-fold improvement over the parent lead compound 3, which exhibited a KD2 of 5090 nM in the identical assay [1]. This comparison was generated within the same study using standardized conditions, providing a direct, internally controlled head-to-head measurement.

Binding Affinity vs Parent

Direct head-to-head

42.2 nMvs5090 nM~120-fold

Reported affinity optimization within scaffold-hopping series

Standardized FP assay; internal control

Evidence Dimension	Keap1 Kelch domain binding affinity (KD2)
Target Compound Data	42.2 nM
Comparator Or Baseline	Compound 3 (parent lead): 5090 nM
Quantified Difference	~120-fold improvement
Conditions	Fluorescence polarization competitive binding assay; black microplate (Corning 3993); 1 h incubation at room temperature

Why This Matters

A 120-fold affinity gain achieved through systematic scaffold hopping enables substantially lower dosing requirements and reduces the risk of off-target binding at concentrations needed to saturate the Keap1 target.

• [1] Tang J, Tie X, Zhi S, Wang Z, Zhao Q, Qu Z, Lu G, Li Q, Wu Y, Shi Y. Discovery of novel 5-phenyl-1H-pyrrole-2-carboxylic acids as Keap1-Nrf2 inhibitors for acute lung injury treatment. Bioorg Chem. 2024 Dec;153:107741. doi: 10.1016/j.bioorg.2024.107741. View Source

Affinity Advantage Over Azetidine Inhibitor

Keap1-Nrf2-IN-22 (KD2 = 42.2 nM) exhibits 5.2-fold stronger binding affinity for the Keap1 Kelch domain than compound 1, a previously reported (R)-azetidine-containing naphthalenesulfonamide Keap1-Nrf2 PPI inhibitor that achieved a KD2 of 0.22 μM (220 nM) [1]. Both compounds were evaluated for their capacity to attenuate LPS-induced lung oxidative damage in cellular and in vivo models, making this cross-study comparison relevant for ALI-targeted procurement.

Affinity vs Azetidine Inhibitor

Cross-study comparable

42.2 nMvs220 nM~5.2-fold

Reported higher affinity than comparator PPI inhibitor

Both target Keap1 Kelch domain

Evidence Dimension	Keap1 Kelch domain binding affinity (KD2)
Target Compound Data	42.2 nM
Comparator Or Baseline	Compound 1 ((R)-azetidine-containing naphthalenesulfonamide): 220 nM (0.22 μM)
Quantified Difference	~5.2-fold improvement
Conditions	Fluorescence polarization competitive binding assay; both values from studies using Keap1 Kelch domain as target protein

Why This Matters

When selecting a Keap1-Nrf2 PPI inhibitor for ALI or cerebral I/R injury research, the 5.2-fold affinity advantage translates to lower EC50 values in cellular Nrf2 activation and reduced compound consumption, key procurement considerations for dose-response and in vivo studies.

• [1] Tang J, Tie X, Zhi S, Wang Z, Zhao Q, Qu Z, Lu G, Li Q, Wu Y, Shi Y. Discovery of novel 5-phenyl-1H-pyrrole-2-carboxylic acids as Keap1-Nrf2 inhibitors for acute lung injury treatment. Bioorg Chem. 2024 Dec;153:107741. doi: 10.1016/j.bioorg.2024.107741. View Source

Binding Affinity vs. Compound 2 (Pyrrole Analog)

Within the broader class of Keap1-Nrf2 PPI inhibitors, compound 2 — a structurally related pyrrole-2-carboxylic acid derivative — displayed a KD2 of 0.455 μM (455 nM) [1]. Keap1-Nrf2-IN-22 (compound 19) achieves a KD2 of 42.2 nM, representing a 10.8-fold higher affinity [1]. Although these data derive from different publications, both compounds share the pyrrole-2-carboxylic acid core scaffold and were evaluated for their ability to promote Nrf2 nuclear translocation in the context of ALI models, providing a meaningful cross-study benchmark.

Affinity vs Pyrrole Analog

Cross-study comparable

42.2 nMvs455 nM~10.8-fold

Reported affinity gain within same chemotype

Pyrrole-2-carboxylic acid core scaffold

Evidence Dimension	Keap1 Kelch domain binding affinity (KD2)
Target Compound Data	42.2 nM
Comparator Or Baseline	Compound 2 (pyrrole-2-carboxylic acid analog): 455 nM (0.455 μM)
Quantified Difference	~10.8-fold improvement
Conditions	Fluorescence polarization competitive binding assay; Keap1 Kelch domain as target protein

Why This Matters

The 10.8-fold potency gap between two compounds sharing a core pyrrole-2-carboxylic acid scaffold demonstrates that subtle peripheral substituent differences are decisive for binding, and that Keap1-Nrf2-IN-22 represents a substantially optimized member of this chemotype for researchers requiring maximal target engagement.

• [1] Tang J, Tie X, Zhi S, Wang Z, Zhao Q, Qu Z, Lu G, Li Q, Wu Y, Shi Y. Discovery of novel 5-phenyl-1H-pyrrole-2-carboxylic acids as Keap1-Nrf2 inhibitors for acute lung injury treatment. Bioorg Chem. 2024 Dec;153:107741. doi: 10.1016/j.bioorg.2024.107741. View Source

Non-Covalent Selectivity Over Electrophilic Activators

Keap1-Nrf2-IN-22 belongs to the non-covalent, non-electrophilic class of Keap1-Nrf2 PPI inhibitors, which distinguishes it mechanistically from electrophilic Nrf2 activators such as bardoxolone methyl (CDDO-Me), dimethyl fumarate, and sulforaphane [1][2]. Electrophilic activators covalently modify Cys151 and other reactive cysteine residues on Keap1, leading to broad, non-specific alkylation of additional cellular proteins — a property explicitly linked to clinical toxicity, including the cardiovascular adverse events that halted the bardoxolone methyl BEACON trial [2]. Non-covalent PPI inhibitors do not carry this intrinsic cysteine-reactivity liability. In the comparative assessment by Tran et al. (2019), several non-covalent Keap1-Nrf2 PPI inhibitors were confirmed to lack nonspecific activity in counter-screens, whereas electrophilic compounds exhibited promiscuous reactivity profiles [2].

Non-Covalent Selectivity

Class-level inference

Mechanism: non-covalent PPI inhibition

Avoids cysteine-reactivity confounds of electrophilic activators

Inferred from chemical class; supported by counter-screens

Evidence Dimension	Mechanism of Nrf2 activation and off-target reactivity potential
Target Compound Data	Non-covalent Keap1 Kelch domain binding; no inherent cysteine reactivity
Comparator Or Baseline	Electrophilic activators (bardoxolone methyl, dimethyl fumarate, sulforaphane): covalent Cys modification with demonstrated off-target protein alkylation
Quantified Difference	Qualitative mechanistic distinction; electrophilic class associated with clinical cardiovascular toxicity
Conditions	Inferred from chemical mechanism class; validated by in vitro counter-screens for nonspecific activity in the Keap1-Nrf2 PPI inhibitor comparative assessment literature

Why This Matters

For researchers designing in vivo efficacy or toxicology studies where target specificity is paramount, the non-covalent mechanism of Keap1-Nrf2-IN-22 eliminates cysteine-reactivity confounds that complicate data interpretation with electrophilic Nrf2 activators, supporting cleaner assignment of pharmacological effects to Keap1-Nrf2 pathway modulation.

• [1] Tang J, Tie X, Zhi S, Wang Z, Zhao Q, Qu Z, Lu G, Li Q, Wu Y, Shi Y. Discovery of novel 5-phenyl-1H-pyrrole-2-carboxylic acids as Keap1-Nrf2 inhibitors for acute lung injury treatment. Bioorg Chem. 2024 Dec;153:107741. doi: 10.1016/j.bioorg.2024.107741. View Source
• [2] Tran KT, Pallesen JS, Solbak SM, Narayanan D, Baig A, Zang J, Aguayo-Orozco A, Carmona RM, Garcia AD, Bach A. A Comparative Assessment Study of Known Small-Molecule Keap1-Nrf2 Protein-Protein Interaction Inhibitors: Chemical Synthesis, Binding Properties, and Cellular Activity. J Med Chem. 2019;62(17):8028-8052. doi: 10.1021/acs.jmedchem.9b00723. View Source

In Vivo ALI Efficacy and Target Engagement

In a mouse model of LPS-induced acute lung injury, Keap1-Nrf2-IN-22 (compound 19) administered at 15 mg/kg significantly alleviated ALI symptoms [1]. Target engagement was confirmed by immunohistochemical and biochemical evidence of Nrf2 nuclear translocation, increased total Nrf2 protein levels, and upregulated expression of the downstream cytoprotective proteins HO-1 and NQO1 in diseased lung tissue [1]. By contrast, the parent compound 3 (KD2 = 5090 nM) was not profiled in vivo due to its insufficient target binding affinity, precluding a meaningful efficacy comparison. While compound 1 (KD2 = 220 nM) also demonstrated in vivo ALI protection, its 5.2-fold lower affinity for Keap1 necessitates higher dosing to achieve comparable target occupancy [1].

In Vivo ALI Target Engagement

Direct head-to-head

15 mg/kg ALI model

Reported target engagement and biomarker response in lung tissue

HO-1/NQO1 upregulation confirmed

Evidence Dimension	In vivo efficacy in LPS-induced ALI mouse model with target engagement biomarker readouts
Target Compound Data	15 mg/kg; significant ALI symptom alleviation; Nrf2 nuclear translocation, HO-1 and NQO1 upregulation confirmed in lung tissue
Comparator Or Baseline	Parent compound 3: not evaluable in vivo due to insufficient affinity; Compound 1 (220 nM KD2): requires higher dosing for equivalent target engagement
Quantified Difference	Only compound in its scaffold series to demonstrate combined in vivo efficacy and target engagement at 15 mg/kg
Conditions	LPS-induced ALI mouse model; compound administered at 15 mg/kg; Nrf2 translocation assessed by immunohistochemistry; HO-1 and NQO1 expression measured in affected lung tissue

Why This Matters

Validated in vivo efficacy with concomitant pharmacodynamic biomarker confirmation at a defined dose provides procurement confidence that the compound is active in a physiologically relevant disease model, reducing the risk of investing in compounds that show potent in vitro binding but fail to translate to in vivo settings.

• [1] Tang J, Tie X, Zhi S, Wang Z, Zhao Q, Qu Z, Lu G, Li Q, Wu Y, Shi Y. Discovery of novel 5-phenyl-1H-pyrrole-2-carboxylic acids as Keap1-Nrf2 inhibitors for acute lung injury treatment. Bioorg Chem. 2024 Dec;153:107741. doi: 10.1016/j.bioorg.2024.107741. View Source

Cytoprotection in LPS-Injured BEAS-2B Cells

Keap1-Nrf2-IN-22 demonstrated significant protection against LPS-induced injury in BEAS-2B human bronchial epithelial cells, with concomitant promotion of Nrf2 nuclear translocation [1]. This cellular model is directly relevant to ALI pathology, as BEAS-2B cells represent the bronchial epithelial barrier that is compromised during acute lung injury. The lead compound 3, with its 5090 nM KD2, did not achieve comparable cellular protection, underscoring the functional consequence of the 120-fold affinity difference [1]. Within the broader Keap1-Nrf2 PPI inhibitor landscape, the comparative assessment study by Tran et al. found that approximately half of reported Keap1-Nrf2 PPI inhibitors were either inactive or deviated substantially from reported activities when re-evaluated in standardized cellular NQO1 induction assays [2], highlighting that cellular activity cannot be assumed from binding data alone.

BEAS-2B Cellular Protection

Direct head-to-head

LPS injury rescue

Reported functional cellular pathway response

Nrf2 nuclear translocation verified

Evidence Dimension	Cytoprotective efficacy in LPS-injured BEAS-2B bronchial epithelial cells
Target Compound Data	Significant protection against LPS-induced injury; Nrf2 nuclear translocation confirmed
Comparator Or Baseline	Parent compound 3 (KD2 = 5090 nM): did not achieve comparable cellular protection; ~50% of published Keap1-Nrf2 PPI inhibitors failed cellular activity validation in independent assessment
Quantified Difference	Qualitative functional rescue; compound 19 was the only compound in the series reported to demonstrate robust cellular protection
Conditions	BEAS-2B human bronchial epithelial cells; LPS-induced injury model; Nrf2 nuclear translocation assessed by fluorescence microscopy or subcellular fractionation

Why This Matters

Cellular protection data in a disease-relevant human cell line bridges the gap between biochemical binding affinity and functional pharmacology, providing assurance that Keap1-Nrf2-IN-22 engages the target and produces a therapeutically meaningful downstream effect at the cellular level — a property not uniformly observed across all Keap1-Nrf2 PPI inhibitors.

• [1] Tang J, Tie X, Zhi S, Wang Z, Zhao Q, Qu Z, Lu G, Li Q, Wu Y, Shi Y. Discovery of novel 5-phenyl-1H-pyrrole-2-carboxylic acids as Keap1-Nrf2 inhibitors for acute lung injury treatment. Bioorg Chem. 2024 Dec;153:107741. doi: 10.1016/j.bioorg.2024.107741. View Source
• [2] Tran KT, Pallesen JS, Solbak SM, Narayanan D, Baig A, Zang J, Aguayo-Orozco A, Carmona RM, Garcia AD, Bach A. A Comparative Assessment Study of Known Small-Molecule Keap1-Nrf2 Protein-Protein Interaction Inhibitors: Chemical Synthesis, Binding Properties, and Cellular Activity. J Med Chem. 2019;62(17):8028-8052. doi: 10.1021/acs.jmedchem.9b00723. View Source

Keap1-Nrf2-IN-22: Application Scenarios

ALI Pharmacodynamic Studies with Non-Covalent Keap1 Inhibitor

Keap1-Nrf2-IN-22 is the optimal selection for ALI research programs that require a non-covalent Keap1-Nrf2 PPI inhibitor with sub-50 nM target binding affinity and demonstrated in vivo efficacy. Its 42.2 nM KD2 ensures robust target occupancy at low nanomolar concentrations [1]. The compound has been specifically validated in an LPS-induced ALI mouse model at 15 mg/kg, where it alleviated disease symptoms and confirmed target engagement through Nrf2 nuclear translocation and upregulation of HO-1 and NQO1 in lung tissue [1]. This makes it suitable for dose-response studies, combination therapy investigations, and pharmacodynamic biomarker discovery in ALI. Procurement teams should prioritize this compound over lower-affinity alternatives such as compound 1 (KD2 = 220 nM) or compound 2 (KD2 = 455 nM) when maximal Keap1 engagement is required at minimal administered dose [1].

Cerebral I/R Injury: Non-Covalent Nrf2 Activation

Keap1-Nrf2-IN-22 has been explicitly indicated for cerebral ischemia/reperfusion injury research [1]. Its non-covalent mechanism avoids the cysteine-reactivity liabilities of electrophilic Nrf2 activators, which is particularly advantageous for CNS applications where off-target protein modification could confound neuroprotection readouts [2]. While the compound's blood-brain barrier permeability has not been quantitatively reported, its non-covalent, non-electrophilic nature and optimized physicochemical profile derived from the 5-phenyl-1H-pyrrole-2-carboxylic acid scaffold position it as a candidate for CNS-targeted Keap1-Nrf2 PPI inhibition studies [1][2]. Researchers should select Keap1-Nrf2-IN-22 over electrophilic comparators when the experimental design requires clean, mechanism-specific Nrf2 activation without confounding electrophilic stress responses.

SAR Studies: 5-Phenyl-1H-Pyrrole-2-Carboxylic Acid Scaffold

For medicinal chemistry teams conducting SAR exploration around the Keap1-Nrf2 PPI interface, Keap1-Nrf2-IN-22 serves as the benchmark compound within the 5-phenyl-1H-pyrrole-2-carboxylic acid chemotype. With a 120-fold improvement in KD2 over the progenitor compound 3 (42.2 nM vs. 5090 nM) achieved through scaffold hopping [1], it represents the optimization ceiling for this series as of the published literature. Procurement of Keap1-Nrf2-IN-22 as a reference standard enables direct binding affinity comparisons for newly synthesized analogs using the identical fluorescence polarization assay conditions described in the primary publication [1]. This head-to-head benchmarking capability is unavailable with compounds from other chemotypes that were assayed under different experimental conditions.

Oxidative Stress Profiling with Cellular Validation

Keap1-Nrf2-IN-22 is suitable for oxidative stress research programs that demand compounds with confirmed cellular activity in disease-relevant human cell lines. Its validated protection of BEAS-2B bronchial epithelial cells against LPS-induced injury, coupled with demonstrated Nrf2 nuclear translocation [1], provides confidence that biochemical binding affinity translates to functional cellular pharmacology. This is non-trivial: an independent comparative assessment found that approximately half of published Keap1-Nrf2 PPI inhibitors were inactive or substantially deviated from reported potencies when re-evaluated in standardized cellular assays [2]. Procurement of Keap1-Nrf2-IN-22 mitigates the risk of acquiring compounds with strong biochemical binding that fail to produce cellular Nrf2 activation, a common pitfall in the Keap1-Nrf2 PPI inhibitor field [2].

Application

Selection Property

Validation Focus

ALI pharmacodynamic research

Non-covalent Keap1 binding

Target engagement biomarker confirmation in lung tissue

Cerebral I/R injury research

Non-electrophilic Nrf2 activation

Neuroprotection endpoint context without electrophilic confounds

Keap1-Nrf2 PPI SAR benchmarking

5-phenyl-1H-pyrrole-2-carboxylic acid chemotype reference

Binding affinity comparison under standardized FP assay

Cellular oxidative stress response profiling

Confirmed cellular Nrf2 activation in BEAS-2B cells

Concordance between biochemical binding and functional activity

• [1] Tang J, Tie X, Zhi S, Wang Z, Zhao Q, Qu Z, Lu G, Li Q, Wu Y, Shi Y. Discovery of novel 5-phenyl-1H-pyrrole-2-carboxylic acids as Keap1-Nrf2 inhibitors for acute lung injury treatment. Bioorg Chem. 2024 Dec;153:107741. doi: 10.1016/j.bioorg.2024.107741. View Source
• [2] Tran KT, Pallesen JS, Solbak SM, Narayanan D, Baig A, Zang J, Aguayo-Orozco A, Carmona RM, Garcia AD, Bach A. A Comparative Assessment Study of Known Small-Molecule Keap1-Nrf2 Protein-Protein Interaction Inhibitors: Chemical Synthesis, Binding Properties, and Cellular Activity. J Med Chem. 2019;62(17):8028-8052. doi: 10.1021/acs.jmedchem.9b00723. View Source